Cas no 1161600-05-0 ([3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine)

• Product Name: [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine
• CAS No: 1161600-05-0
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5734506
• Update Time: 2025-07-02

[3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(piperidin-1-ylcarbonyl)butylamine
• 2-Amino-4-methyl-1-piperidin-1-yl-pentan-1-one
• 1-Pentanone, 2-amino-4-methyl-1-(1-piperidinyl)-
• [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine

• Inchi： 1S/C11H22N2O/c1-9(2)8-10(12)11(14)13-6-4-3-5-7-13/h9-10H,3-8,12H2,1-2H3
• InChI Key： GJOOEAPBOIFBID-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(=O)C(N)CC(C)C

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 323.0±25.0 °C(Predicted)
• pka: 9.13±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine

Professional Introduction to [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine and CAS No. 1161600-05-0

[3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1161600-05-0, features a complex molecular architecture that includes a butyl chain substituted with a methyl group and an amine functional group, all further modified by a piperidin-1-ylcarbonyl moiety. This intricate structure positions it as a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The significance of [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine lies in its potential to serve as a key intermediate in the synthesis of more complex molecules. The presence of the piperidin-1-ylcarbonyl group suggests strong interactions with biological targets, making it an attractive scaffold for drug design. Recent advancements in medicinal chemistry have highlighted the utility of piperidine derivatives in enhancing the pharmacokinetic profiles of small-molecule drugs, thereby improving their efficacy and safety.

In the context of current research, [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine has been explored for its role in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The amine group and the flexible butyl chain provide opportunities for selective binding to target proteins, while the piperidin-1-ylcarbonyl moiety contributes to stability and bioavailability. Studies have demonstrated that such modifications can significantly enhance the binding affinity and reduce off-target effects, making this compound a valuable asset in drug discovery pipelines.

Moreover, the compound's structural features make it suitable for further derivatization, allowing researchers to fine-tune its properties for specific applications. For instance, modifications at the methyl group or the amine functionality can alter its solubility, metabolic stability, and interaction with biological systems. This versatility is particularly important in early-stage drug development, where rapid screening and optimization are essential.

The synthesis of [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also open avenues for scalable production processes.

From a pharmacological perspective, [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine has shown promise in preclinical studies as a potential lead compound for therapeutic intervention. Its ability to modulate biological pathways without significant toxicity makes it an attractive candidate for further development. Collaborative efforts between synthetic chemists and biologists are crucial in translating these findings into clinical applications, ensuring that promising compounds like this one reach patients in need.

The future direction of research on [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine includes exploring its potential in combination therapies and personalized medicine. By understanding how this compound interacts with different biological systems, researchers can develop strategies to enhance its therapeutic benefits while minimizing side effects. Additionally, computational modeling and high-throughput screening techniques will play a vital role in accelerating the discovery process.

In conclusion, [3-methyl-1-(piperidin-1-ylcarbonyl)butyl]amine (CAS No. 1161600-05-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a versatile tool for drug development, with potential applications ranging from oncology to inflammation management. As research continues to uncover new ways to leverage this compound's capabilities, it is poised to make substantial contributions to modern medicine.